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Compound of Interest

Compound Name: UcCB-9260

Cat. No.: B15583214

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of UCB-9260. It is intended for researchers, scientists, and drug
development professionals. Adherence to these guidelines, in conjunction with your institution's
specific Environmental Health and Safety (EHS) protocols, is critical for ensuring laboratory
safety and regulatory compliance.

Key Data for Handling and Storage

A summary of essential quantitative data for UCB-9260 is provided below to facilitate safe
storage and preparation.

Parameter Data
CAS Number 1515888-53-5[1]
Physical Form Solid powder[1]

B - DMSO: 85 - 125 mg/mL[1] - Water: Insoluble[1]
Solubility

- Ethanol: Insoluble[1]

Storage (Powder) - -20°C: 3 years[1] - 4°C: 2 years[1]
Storage (In Solvent) - -80°C: 6 months[1][2] - -20°C: 1 month[1][2]

Personal Protective Equipment (PPE)
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A thorough risk assessment should be conducted before handling UCB-9260. The following
standard PPE is required at all times when handling this compound in solid or dissolved form:

o Laboratory Coat: A properly fitted lab coat is mandatory to protect against splashes and
contamination.

o Eye Protection: Chemical splash goggles or safety glasses must be worn.[1]

¢ Gloves: Chemical-resistant gloves are essential. Butyl rubber gloves are recommended
when working with Dimethyl Sulfoxide (DMSO) solutions.[1] Always verify glove compatibility
with the specific solvents being used.

Operational Handling Procedures
1. Preparation of Stock Solutions:

e Due to its high solubility in DMSO, this is the recommended solvent for preparing stock
solutions.[1]

e When preparing solutions, ensure adequate ventilation to minimize inhalation exposure. A
chemical fume hood is recommended.

e Once prepared, it is advised to aliquot the solution to prevent degradation from repeated
freeze-thaw cycles.[2]

2. Experimental Use:
 When handling UCB-9260, avoid generating dust from the solid form.

 All work with the compound, both in solid and solution form, should be conducted in a well-
ventilated area, preferably within a fume hood.

Disposal Plan

The proper disposal of UCB-9260 and associated materials is crucial to prevent environmental
contamination and ensure laboratory safety. Disposal methods will vary based on the form of
the waste.
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1. Solid UCB-9260 Waste:
o Container: Use a clearly labeled, sealed, and compatible container for "Hazardous Waste."

e Labeling: The label must identify the contents as "Solid UCB-9260 Waste" and include the
approximate quantity.[1]

o Storage: Store the container in a designated Satellite Accumulation Area for EHS pickup.
2. Liquid Waste (UCB-9260 in Solvent):

o Container: Collect all liquid waste containing UCB-9260 into a designated hazardous liquid
waste container with a secure screw-top cap.[1]

» Labeling: Label the container as "Hazardous Waste" and list all components with their
approximate percentages (e.g., "DMSO with <1% UCB-9260").[1]

e Storage: Store in the Satellite Accumulation Area for collection by EHS.
3. Contaminated Labware:

o Collection: All disposable labware (e.g., pipette tips, tubes, gloves) that has come into
contact with UCB-9260 should be collected in a dedicated, leak-proof hazardous waste bag
or container.[1]

e Labeling: Clearly label the container as "Hazardous Waste: UCB-9260 Contaminated
Labware."[1]

o Disposal of Original Vial: The original product vial should be triple-rinsed with a suitable
solvent (e.g., DMSO). The rinsate must be collected and disposed of as hazardous liquid
waste.[1] After triple-rinsing and defacing the label, the vial may often be disposed of as non-
hazardous waste, but confirm this with your institutional EHS guidelines.[1]

Procedural Workflow for Handling and Disposal of
UCB-9260
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Caption: Workflow for the safe handling and disposal of UCB-9260.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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